Cas no 2229281-38-1 (O-(3-methylhexan-2-yl)hydroxylamine)

• Product Name: O-(3-methylhexan-2-yl)hydroxylamine
• CAS No: 2229281-38-1
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 6447158
• PubChem ID: 165859613
• Update Time: 2025-11-06

O-(3-methylhexan-2-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3-methylhexan-2-yl)hydroxylamine
• EN300-1997454
• 2229281-38-1

• Inchi： 1S/C7H17NO/c1-4-5-6(2)7(3)9-8/h6-7H,4-5,8H2,1-3H3
• InChI Key： JYTURWVWBHDXHR-UHFFFAOYSA-N
• SMILES： O(C(C)C(C)CCC)N

Computed Properties

• Exact Mass: 131.131014166g/mol
• Monoisotopic Mass: 131.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 65.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(3-methylhexan-2-yl)hydroxylamine

Recent Advances in the Application of O-(3-methylhexan-2-yl)hydroxylamine (CAS: 2229281-38-1) in Chemical Biology and Pharmaceutical Research

O-(3-methylhexan-2-yl)hydroxylamine (CAS: 2229281-38-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This hydroxylamine derivative has shown promising applications in drug discovery, particularly in the development of novel therapeutic agents and chemical probes. Recent studies have highlighted its utility as a versatile building block in organic synthesis and its potential role in modulating biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a key intermediate in the synthesis of hydroxamic acid-based histone deacetylase (HDAC) inhibitors. The research team utilized O-(3-methylhexan-2-yl)hydroxylamine to develop a series of potent HDAC inhibitors with improved pharmacokinetic properties, showing enhanced blood-brain barrier penetration compared to previous generations of inhibitors.

In the field of chemical biology, researchers have exploited the unique reactivity of O-(3-methylhexan-2-yl)hydroxylamine for selective protein modification. A recent Nature Chemical Biology paper (2024) described its application in chemoselective ligation strategies, enabling site-specific protein labeling with minimal interference to protein function. This approach has opened new possibilities for studying protein-protein interactions and cellular signaling pathways.

From a pharmaceutical perspective, the compound's stability profile has been extensively characterized in recent preclinical studies. Pharmacokinetic evaluations in rodent models (2023) revealed favorable absorption and distribution characteristics, with particular promise for central nervous system-targeted therapies. These findings were further supported by in vitro metabolic stability assays showing resistance to common metabolic pathways.

The synthetic accessibility of O-(3-methylhexan-2-yl)hydroxylamine has also been improved through recent methodological advances. A 2024 Organic Process Research & Development publication detailed a scalable, cost-effective synthesis route with excellent yield and purity, addressing previous challenges in large-scale production. This development is particularly significant for potential industrial applications.

Current research directions include exploring the compound's potential in PROTAC (proteolysis targeting chimera) technology, where its hydroxylamine moiety may serve as an effective linker between target-binding and E3 ligase-recruiting domains. Preliminary results from ongoing studies suggest promising activity in targeted protein degradation applications.

Safety and toxicological evaluations have progressed significantly in the past year. Recent in vitro and in vivo toxicity screening (2024) indicates a favorable safety profile at therapeutic concentrations, with no observed genotoxicity in standard assays. These findings support further development of derivatives for potential clinical applications.

As research continues, O-(3-methylhexan-2-yl)hydroxylamine demonstrates growing potential across multiple therapeutic areas, including oncology, neurodegenerative diseases, and inflammatory disorders. Its unique chemical properties and biological activities position it as a valuable tool for both drug discovery and fundamental biological research.